4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-phenylpyrrolidin-2-one

• IUPAC Name: 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-phenylpyrrolidin-2-one
• InChI: InChI=1S/C19H15N3O4/c23-17-9-13(10-22(17)14-4-2-1-3-5-14)19-20-18(21-26-19)12-6-7-15-16(8-12)25-11-24-15/h1-8,13H,9-11H2
• InChI Key: QQAYZTYQXXJFAY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H15N3O4
• Molecular Weight: 349.3 g/mol

Description

4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-phenylpyrrolidin-2-one, also known as BDP, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. BDP is a heterocyclic compound that contains a pyrrolidin-2-one ring, an oxadiazole ring, and a benzo[d][1,3]dioxole ring.

Mechanism of Action

Target of Action

Similar compounds with abenzo[d][1,3]dioxol-5-yl moiety have been reported to exhibit activity against various cancer cell lines .

Mode of Action

It’s worth noting that similar compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that the compound may interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.

Biochemical Pathways

This can lead to mitotic blockade and cell apoptosis, affecting the overall growth and proliferation of cancer cells .

Pharmacokinetics

The compound’s molecular weight of 23427 suggests it may have suitable properties for oral bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

The result of the compound’s action is likely to be a decrease in the proliferation of targeted cells, given its potential to induce cell cycle arrest and apoptosis . This could lead to a reduction in tumor size and potentially slow the progression of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-phenylpyrrolidin-2-one in lab experiments is its high potency and selectivity for certain molecular targets, which allows for precise modulation of biological processes. Additionally, this compound is relatively easy to synthesize and can be modified to produce analogs with different properties. However, one limitation of using this compound in lab experiments is its potential toxicity at high doses, which can limit its use in certain applications. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-phenylpyrrolidin-2-one. One direction is to further investigate its potential as a drug candidate for the treatment of Alzheimer's disease and other neurological disorders. Another direction is to explore its potential as a diagnostic tool for certain diseases, such as cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various molecular targets. Finally, there is potential for the development of new materials and fluorescent probes based on the structure of this compound.

Synthesis Methods

4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-phenylpyrrolidin-2-one can be synthesized using a variety of methods, including the reaction of 2-(2-bromoacetyl)phenyl benzo[d][1,3]dioxole-5-carboxylate with 3-amino-1,2,4-oxadiazole in the presence of a base, followed by the reaction with phenylpyrrolidin-2-one. Another method involves the reaction of 3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazole with 4-bromophenylpyrrolidin-2-one in the presence of a base.

Scientific Research Applications

4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-phenylpyrrolidin-2-one has potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. In pharmacology, this compound has been studied for its effects on the central nervous system, as well as its potential as a diagnostic tool for certain diseases. In material science, this compound has been studied for its potential as a fluorescent probe and as a building block for the synthesis of new materials.

Biochemical Analysis

Biochemical Properties

It is known that similar compounds have shown interactions with various enzymes, proteins, and other biomolecules

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .